Cas no 2680745-23-5 (benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate)

• Product Name: benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate
• CAS No: 2680745-23-5
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 5634502
• PubChem ID: 165926961
• Update Time: 2025-06-08

benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291378
• benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate
• 2680745-23-5

• Inchi： 1S/C18H27NO3/c20-14-8-13-19(17-11-6-1-2-7-12-17)18(21)22-15-16-9-4-3-5-10-16/h3-5,9-10,17,20H,1-2,6-8,11-15H2
• InChI Key： HDJMDZPZHAKJCB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCCO)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate

Professional Introduction to Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate (CAS No. 2680745-23-5)

Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate, a compound with the chemical identifier CAS No. 2680745-23-5, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further substituted with a cycloheptyl group and a 3-hydroxypropyl chain. This specific arrangement imparts distinct physicochemical properties, making it a valuable candidate for various biochemical interactions. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility and bioavailability, critical factors in formulating effective pharmaceutical agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The compound Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate exemplifies this trend, offering a promising scaffold for developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are pivotal in numerous biological pathways, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The structural features of Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate suggest that it may interact with enzymes in a manner that could be exploited for therapeutic purposes. For instance, its ability to bind to enzyme active sites could make it an effective inhibitor or modulator of enzyme function.

Recent studies have highlighted the importance of carbamate derivatives in addressing various diseases, including neurological disorders and inflammatory conditions. The hydrophilic 3-hydroxypropyl group in Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate enhances its interaction with biological targets, while the hydrophobic cycloheptyl group contributes to its stability and bioavailability. This balance makes it an attractive candidate for further investigation.

The synthesis of Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to achieve high yields and purity. These synthetic approaches not only enhance the efficiency of producing the compound but also minimize unwanted byproducts, ensuring its suitability for pharmaceutical applications.

In the context of drug discovery, the compound’s structural diversity allows for modifications that can fine-tune its biological activity. By altering the substituents on the benzyl and carbamate groups, researchers can explore a wide range of pharmacological profiles. This flexibility is crucial in developing drugs that target specific disease mechanisms with high selectivity and efficacy.

The potential applications of Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in agrochemicals, where it could serve as an intermediate in the synthesis of pesticides or herbicides. Additionally, its biodegradability and environmental compatibility align with the growing demand for sustainable chemical solutions.

Evaluation of the compound’s safety profile is essential before it can be commercialized for therapeutic use. Preclinical studies have been conducted to assess its toxicity, pharmacokinetics, and pharmacodynamics. These studies provide critical insights into how the compound behaves within living systems and help determine its potential therapeutic window. Preliminary results have been encouraging, suggesting that Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate may be well-tolerated at relevant doses.

The integration of computational chemistry and molecular modeling has accelerated the discovery process for novel compounds like Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate. These tools allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. This approach not only saves time and resources but also increases the likelihood of identifying compounds with desirable pharmacological properties.

The future prospects for Benzyl N-cycloheptyl-N-(3-hydroxypropyl)carbamate are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to expand, compounds like this are poised to play a crucial role in addressing unmet medical needs.